Cas no 2228511-80-4 (1-(2-ethoxyphenyl)cyclohexylmethanamine)

• Product Name: 1-(2-ethoxyphenyl)cyclohexylmethanamine
• CAS No: 2228511-80-4
• MF: C₁₅H₂₃NO
• MW: 233.349224328995
• CID: 6249889
• PubChem ID: 165975834
• Update Time: 2025-05-20

1-(2-ethoxyphenyl)cyclohexylmethanamine Chemical and Physical Properties

Names and Identifiers

• 1-(2-ethoxyphenyl)cyclohexylmethanamine
• 2228511-80-4
• EN300-1791154
• [1-(2-ethoxyphenyl)cyclohexyl]methanamine

• Inchi： 1S/C15H23NO/c1-2-17-14-9-5-4-8-13(14)15(12-16)10-6-3-7-11-15/h4-5,8-9H,2-3,6-7,10-12,16H2,1H3
• InChI Key： MFHMMQFYRMYHBJ-UHFFFAOYSA-N
• SMILES： O(CC)C1C=CC=CC=1C1(CN)CCCCC1

Computed Properties

• Exact Mass: 233.177964357g/mol
• Monoisotopic Mass: 233.177964357g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 223
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.5
• Topological Polar Surface Area: 35.2Ų

Additional information on 1-(2-ethoxyphenyl)cyclohexylmethanamine

Research Brief on 1-(2-ethoxyphenyl)cyclohexylmethanamine (CAS: 2228511-80-4) in Chemical Biology and Pharmaceutical Applications

1-(2-ethoxyphenyl)cyclohexylmethanamine (CAS: 2228511-80-4) is a novel chemical compound that has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This compound, characterized by its unique cyclohexylmethanamine core and ethoxyphenyl substituent, has shown promising potential in various therapeutic applications, including central nervous system (CNS) disorders and pain management. Recent studies have focused on elucidating its pharmacological properties, mechanism of action, and potential clinical applications.

The synthesis and characterization of 1-(2-ethoxyphenyl)cyclohexylmethanamine have been detailed in several recent publications. Researchers have employed advanced techniques such as nuclear magnetic resonance (NMR) spectroscopy and high-performance liquid chromatography (HPLC) to confirm its structural integrity and purity. The compound's stability under physiological conditions has also been investigated, with findings suggesting its suitability for further preclinical and clinical development.

In vitro and in vivo studies have demonstrated that 1-(2-ethoxyphenyl)cyclohexylmethanamine exhibits significant affinity for specific neurotransmitter receptors, particularly those involved in pain modulation and mood regulation. For instance, it has been shown to act as a potent modulator of the sigma-1 receptor, which plays a crucial role in neuroprotection and analgesia. These findings have sparked interest in its potential use as a therapeutic agent for chronic pain and neurodegenerative diseases.

Recent preclinical trials have further explored the compound's pharmacokinetics and safety profile. Results indicate that 1-(2-ethoxyphenyl)cyclohexylmethanamine has a favorable bioavailability and a manageable side effect profile, making it a viable candidate for further clinical trials. Additionally, its ability to cross the blood-brain barrier efficiently has been highlighted as a key advantage for CNS-targeted therapies.

Despite these promising findings, challenges remain in the development of 1-(2-ethoxyphenyl)cyclohexylmethanamine as a therapeutic agent. Issues such as optimal dosing regimens, long-term safety, and potential drug interactions need to be addressed in future studies. Collaborative efforts between academic institutions and pharmaceutical companies are expected to accelerate the translation of this compound from bench to bedside.

In conclusion, 1-(2-ethoxyphenyl)cyclohexylmethanamine (CAS: 2228511-80-4) represents a promising avenue for research in chemical biology and pharmaceutical sciences. Its unique pharmacological properties and potential therapeutic applications warrant further investigation. Continued research and development efforts will be crucial in unlocking its full potential and addressing the remaining challenges in its clinical translation.